Chloro[2-(2,4,6-trichlorophenyl)hydrazinylidene]acetyl chloride

• CAS No.: 53682-80-7
• Molecular Formula: C8H3Cl5N2O
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 2-chloro-2-[(2,4,6-trichlorophenyl)hydrazinylidene]acetyl chloride
• InChI: InChI=1S/C8H3Cl5N2O/c9-3-1-4(10)6(5(11)2-3)14-15-7(12)8(13)16/h1-2,14H
• InChI Key: RIVOIJZSELUXNU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)NN=C(C(=O)Cl)Cl)Cl)Cl

Description

Chloro[2-(2,4,6-trichlorophenyl)hydrazinylidene]acetyl chloride is a useful research compound. Its molecular formula is C8H3Cl5N2O and its molecular weight is 320.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture consisting of 61 g. (0.20 mole) chloroglyoxylic acid (2,4,6-trichlorophenyl)hydrazone, 200 ml. carbon tetrachloride, and 100 ml. thionyl chloride was heated at the reflux temperature for 6 1/2 hrs. The carbon tetrachloride and thionyl chloride were removed by evaporation under reduced pressure and 50° C. to give 64 g. of an oil. The oil was extracted with technical hexane and the insoluble starting material was removed by filtration. The technical hexane was removed by evaporation under reduced pressure to give chloroglyoxyloyl chloride (2,4,6-trichlorophenyl) hydrazone.